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Compound of Interest

Compound Name: Lansoprazole sulfide-13C6

Cat. No.: B12369811

This document provides crucial safety protocols, operational guidance, and disposal plans for
the handling of Lansoprazole sulfide-13C6 in a laboratory setting. The following procedures

are designed to ensure the safety of researchers and maintain the integrity of experiments.

Hazard Identification and Personal Protective
Equipment (PPE)

Lansoprazole sulfide-13C6 is classified with the following hazards:

Harmful if swallowed.[1]
Causes skin irritation.[1][2][3][4][5]
Causes serious eye irritation.[1][2][3][4][5]

May cause respiratory irritation.[1][2][3][4][5]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound:
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Protection Type Specification Rationale

Tightly fitting safety goggles )
o7 i ) Protects against splashes and
) with side-shields conforming to ) )
Eye/Face Protection dust, preventing serious eye
EN 166 (EU) or NIOSH (US).

[2]

irritation.

Impervious clothing and i .
) ] ) ) Prevents skin contact, which
Skin Protection chemical-resistant gloves (e.g.,

o can cause irritation.[1][2]
nitrile or latex).[1][6]

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH/MSHA or Avoids inhalation of dust or
Respiratory Protection European Standard EN 149 aerosols, which may cause

approved respirator or a full- respiratory tract irritation.[1]

face respirator should be used.

[2]7]

Storage and Stability

Proper storage is critical to maintain the chemical integrity of Lansoprazole sulfide-13C6.
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Parameter

Condition

Powder Storage

Store at -20°C for long-term storage (up to 3

years). Can be stored at 4°C for up to 2 years.

[8]

Solution Storage

In solvent, store at -80°C for up to 6 months or
at -20°C for up to 1 month.[8]

Shipping

Can be shipped at room temperature for periods

of less than 2 weeks.[6]

General Conditions

Keep in a tightly sealed container, protected

from light and moisture.[7]

Chemical Stability

Stable under recommended storage conditions.
[6] Avoid strong acids/alkalis and strong

oxidizing/reducing agents.[6]

Experimental Protocol: Preparation of a Stock
Solution for In Vitro Studies

This protocol describes the preparation of a Lansoprazole sulfide-13C6 stock solution in

Dimethyl Sulfoxide (DMSO) and its subsequent dilution for use in cell-based assays.

Materials:

» Lansoprazole sulfide-13C6 powder
e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o \ortex mixer

o Calibrated pipettes

o Sterile phosphate-buffered saline (PBS) or cell culture medium
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Procedure:
e Preparation of Concentrated Stock Solution (10 mM in DMSO):
o Bring the Lansoprazole sulfide-13C6 powder and DMSO to room temperature.

o Accurately weigh the required amount of Lansoprazole sulfide-13C6 and place it in a
sterile tube.

o Add the appropriate volume of DMSO to achieve a 10 mM concentration.

o Vortex the solution until the powder is completely dissolved. An ultrasonic bath can be
used to aid dissolution.

o Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw cycles.[8]
e Preparation of Working Solution:

o Thaw an aliquot of the 10 mM DMSO stock solution at room temperature.

o Determine the final desired concentration for your experiment.

o Dilute the stock solution into sterile PBS or cell culture medium to the final concentration.

o Important: Ensure the final concentration of DMSO in the working solution is low (typically
< 0.5%) to prevent solvent-induced cytotoxicity.

o Avehicle control (medium with the same final DMSO concentration) should be included in
the experiment.

Operational and Disposal Plan

A systematic approach to handling and disposal is essential for laboratory safety and
environmental protection.

Handling Workflow:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b12369811?utm_src=pdf-body
https://www.benchchem.com/product/b12369811?utm_src=pdf-body
https://www.medchemexpress.com/lansoprazole-sulfide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Handling Workflow for Lansoprazole sulfide-13C6

Preparation

Don appropriate PPE

:

Weigh compound in a ventilated enclosure

'

Prepare stock solution in a fume hood

Experimentation

Dilute stock to working concentration

'

Perform in vitro/in vivo experiment

'

Collect and label all waste

Cleanup

Decontaminate work surfaces

'

Remove and dispose of PPE

:

Wash hands thoroughly

Click to download full resolution via product page

Caption: A flowchart outlining the safe handling of Lansoprazole sulfide-13C6.
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Disposal Plan:

All waste materials contaminated with Lansoprazole sulfide-13C6 must be treated as
hazardous chemical waste.

Waste Segregation and Collection:
e Solid Waste:

o Collect unused powder, contaminated gloves, weigh boats, and other solid materials in a
designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste:

o Collect unused stock solutions and working solutions in a separate, sealed, and clearly
labeled hazardous waste container for organic/solvent waste.

o Agueous waste containing the compound should also be collected in a designated
hazardous waste container.

e Sharps:

o Contaminated needles, syringes, or other sharps must be disposed of in a designated
sharps container for hazardous chemical waste.

Disposal Procedure:
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Disposal Workflow for Lansop-S-13C6 Waste

Liquid Waste Container
(Labeled: 'Hazardous Waste, Lansoprazole Sulfide-13C6, Organic Solvent’)

— P

(Store waste in a designated, secure area)

Arrange for pickup by certified
hazardous waste disposal service

(Complete waste disposal manifest)

Click to download full resolution via product page
Caption: A logical diagram for the safe disposal of Lansoprazole sulfide-13C6 waste.

Dispose of all waste in accordance with local, state, and federal regulations. Do not discharge
into the environment.[2] If a spill occurs, evacuate the area, wear appropriate PPE, and contain
the spill using an absorbent material.[1][6] Collect the spilled material and place it in a sealed
container for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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